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Compound of Interest

Compound Name: Lanthanum(III)iodide

Cat. No.: B8795739 Get Quote

The safe and compliant disposal of Lanthanum(III) iodide is critical for ensuring laboratory

safety and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to handle and dispose of Lanthanum(III) iodide

waste. Adherence to these protocols, in conjunction with institutional and local regulations, is

paramount.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, chemical-resistant gloves, and a lab coat or other protective clothing to

prevent skin exposure.[1][2]

Ventilation: Always handle Lanthanum(III) iodide in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation of dust.[1][2]

Handling: Avoid generating dust.[1] Keep the container tightly closed when not in use.[1][2]

Lanthanum(III) iodide is hygroscopic, meaning it readily absorbs moisture from the air.[2][3] It

should be stored in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents and strong acids.[1][2]

Quantitative Data Summary
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The following table summarizes key quantitative data for Lanthanum(III) iodide.

Property Value

Chemical Formula LaI₃[3][4]

Molar Mass 519.62 g/mol [4]

Appearance White to off-white or yellowish powder.[1][3][5]

Density 5.63 g/mL at 25 °C[4]

Melting Point 772 °C (1,422 °F; 1,045 K)[4]

Solubility Very soluble in water.[4]

Experimental Protocol: Disposal of Small Quantities
This protocol is intended for the disposal of small, laboratory-scale quantities of Lanthanum(III)

iodide. For larger quantities, it is mandatory to consult a licensed professional waste disposal

service.[6][7] The primary strategy for small-scale disposal involves controlled hydrolysis to

convert the reactive iodide into a more stable hydroxide form.

Materials:

Lanthanum(III) iodide waste

Large beaker (e.g., 2 L or larger)

Stir bar and magnetic stir plate

Deionized water

Waste container, appropriately labeled for hazardous waste

Procedure:

Preparation: Place the magnetic stir plate and a large beaker containing a stir bar inside a

certified chemical fume hood.
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Initial Dilution: Fill the beaker with a large volume of cold deionized water (e.g., at least 100

times the volume of the iodide to be disposed of). Begin stirring the water at a moderate

speed.

Controlled Addition: Slowly and carefully add the Lanthanum(III) iodide waste to the stirring

water in small portions. Lanthanum(III) iodide reacts with water to form lanthanum hydroxide

and iodine.[3] This reaction can release heat and potentially fumes.

Reaction and Neutralization: Allow the mixture to stir for at least one hour to ensure the

reaction is complete. The resulting solution will contain lanthanum hydroxide and iodide ions.

Waste Collection: Transfer the resulting solution to a designated hazardous waste container.

The container must be clearly labeled with its contents (e.g., "Aqueous waste containing

Lanthanum and Iodide").

Final Disposal: Dispose of the hazardous waste container through your institution's

environmental health and safety office or a licensed waste disposal contractor.[2] Do not

pour the solution down the drain.[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Lanthanum(III) iodide.
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Assess Quantity of Waste

Small Quantity (<10g)

Small

Large Quantity (>10g)

Large

Wear Full PPE (Goggles, Gloves, Lab Coat) Consult Licensed Waste Disposal Service

Perform Controlled Hydrolysis in Fume Hood

Collect Aqueous Waste in Labeled Container

Dispose as Hazardous Waste via EHS
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Caption: Disposal workflow for Lanthanum(III) Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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